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Chemical and Physical Properties

The table below summarizes the core chemical and physical information for N-Desmethyl Rilmazolam:

Property Specification

CAS Number 50330-93-3 [1] [2]

Molecular Formula C~18~H~13~Cl~2~N~5~O [1] [2]

Molecular Weight 386.23 g/mol [1] [2]

Chemical Name Triazolobenzodiazepine [1] [2]

Primary Role Analytical Reference Standard [1] [2]

Biological Role Active metabolite of Rilmazafone [1] [2] [3]

Appearance Solid (at room temperature) [2]

Product Category GABA Receptor [2]

Biological Context and Metabolic Pathway
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N-Desmethyl Rilmazolam is one of the primary active metabolites formed after the ingestion of

rilmazafone, a pro-drug prescribed for insomnia in Japan [3]. The metabolic pathway can be visualized as

follows:
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Metabolic pathway of rilmazafone to active benzodiazepines.

This metabolite is pharmacologically relevant due to its triazolo benzodiazepine structure, which is similar

to pharmaceuticals like alprazolam [3]. Its activity at the GABA~A~ receptor is the basis of its sedative-

hypnotic effects [2].

Forensic Toxicology and Analytical Detection

N-Desmethyl Rilmazolam is significant in forensic science, with detection in biological samples like

femoral blood. The following table summarizes postmortem concentrations from documented fatal

intoxications [3]:

Case Rilmazolam
N-Desmethyl
Rilmazolam

Di-Desmethyl
Rilmazolam

Other Significant Toxicological
Findings

Case
1

7.9 ng/g 65 ng/g 170 ng/g Haloperidol, Alimemazine,

Fluoxetine, Olanzapine,
Acetaminophen

Case
2

1.7 ng/g 1.4 ng/g 70 ng/g Loperamide, Alimazemazine,
Pregabalin

In Case 1, the intake of rilmazafone (and by extension, its active metabolites) was determined to be the

cause of death. In Case 2, it was a contributing factor [3]. These cases highlight the compound's potential
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toxicity, particularly when used outside medical supervision or in combination with other central nervous

system depressants.

Commercial Availability for Research

N-Desmethyl Rilmazolam is available as a reference standard from chemical suppliers. Key purchasing

details are:

Primary Use: For research use only, not for human use [2].

Purity: Typically offered at ≥98% [2].
Storage: Powder should be stored at -20°C for long-term stability [2].

Control Status: It is a controlled substance and not for sale in all territories [1].

Critical Research Considerations

Potency and Toxicity: Forensic case reports clearly demonstrate that N-Desmethyl Rilmazolam,
along with its parent compound and metabolites, can cause fatal intoxications [3].

Analytical Specificity: Research and forensic analysis require appropriate reference standards to
accurately identify and quantify this specific metabolite, as it is part of a complex metabolic profile [3].

Polypharmacy Risk: The toxicological findings show a high risk when N-Desmethyl Rilmazolam is
present with other psychoactive substances, such as antipsychotics and gabapentinoids [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[Online PDF]. Available at: [https://www.smolecule.com/products/b12839843#n-desmethyl-

rilmazolam-basic-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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